Cas no 63877-01-0 (Hexanamide, N-[[(heptylamino)carbonyl]oxy]-)

• Product name: Hexanamide, N-[[(heptylamino)carbonyl]oxy]-
• CAS No: 63877-01-0
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 425517
• PubChem ID: 71380777

Hexanamide, N-[[(heptylamino)carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, N-[[(heptylamino)carbonyl]oxy]-
• (hexanoylamino) N-heptylcarbamate
• DTXSID20803272
• N-[(Heptylcarbamoyl)oxy]hexanamide
• 63877-01-0

• Inchi： InChI=1S/C14H28N2O3/c1-3-5-7-8-10-12-15-14(18)19-16-13(17)11-9-6-4-2/h3-12H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： ZTYLPZXXAXQFMN-UHFFFAOYSA-N
• SMILES： CCCCCCCNC(=O)ONC(=O)CCCCC

Computed Properties

• Exact Mass: 272.21014
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43